Cas no 51115-81-2 (Butanoyl chloride,2,3-dimethyl-2-(1-methylethyl)-)

Butanoyl chloride,2,3-dimethyl-2-(1-methylethyl)- structure
51115-81-2 structure
Product Name:Butanoyl chloride,2,3-dimethyl-2-(1-methylethyl)-
CAS No:51115-81-2
MF:C9H17ClO
MW:176.683682203293
CID:375645
PubChem ID:3016607
Update Time:2025-04-19

Butanoyl chloride,2,3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanoyl chloride,2,3-dimethyl-2-(1-methylethyl)-
    • 2,3-dimethyl-2-isopropylbutyryl chloride
    • 2,3-dimethyl-2-propan-2-ylbutanoyl chloride
    • 2,3-dimethyl-2-(1-methylethyl)butanoyl chloride
    • Butanoyl chloride, 2,3-dimethyl-2-(1-methylethyl)-
    • DTXSID30199133
    • 4U3MGR53CE
    • UNII-4U3MGR53CE
    • EINECS 256-988-0
    • 51115-81-2
    • 2,3-dimethyl-2-isopropylbutanoyl chloride
    • 2-isopropyl-2,3-dimethylbutanoyl chloride
    • SCHEMBL290599
    • NS00032213
    • WMEBPQLEDFWBRX-UHFFFAOYSA-N
    • Inchi: 1S/C9H17ClO/c1-6(2)9(5,7(3)4)8(10)11/h6-7H,1-5H3
    • InChI Key: WMEBPQLEDFWBRX-UHFFFAOYSA-N
    • SMILES: ClC(C(C)(C(C)C)C(C)C)=O

Computed Properties

  • Exact Mass: 176.09691
  • Monoisotopic Mass: 176.0967929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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